(E)-N-[(4-fluorophenyl)methyl]-2-[3-methoxy-4-[(4-methoxyphenyl)methoxy]phenyl]ethenesulfonamide

• IUPAC Name: (E)-N-[(4-fluorophenyl)methyl]-2-[3-methoxy-4-[(4-methoxyphenyl)methoxy]phenyl]ethenesulfonamide
• InChI: InChI=1S/C24H24FNO5S/c1-29-22-10-5-20(6-11-22)17-31-23-12-7-18(15-24(23)30-2)13-14-32(27,28)26-16-19-3-8-21(25)9-4-19/h3-15,26H,16-17H2,1-2H3/b14-13+
• InChI Key: DLZVXGCVUMSTSY-BUHFOSPRSA-N
• Canonical SMILES: COC1=CC=C(C=C1)COC2=C(C=C(C=C2)C=CS(=O)(=O)NCC3=CC=C(C=C3)F)OC
• Isomeric SMILES: COC1=CC=C(C=C1)COC2=C(C=C(C=C2)/C=C/S(=O)(=O)NCC3=CC=C(C=C3)F)OC
• Molecular Formula: C24H24FNO5S
• Molecular Weight: 457.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a sulfonamide group, a fluorophenyl group, and methoxyphenyl groups. It’s important to note that the exact properties and behavior of the compound would depend on the specific arrangement and interactions of these groups.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the ethene (double bond), sulfonamide, fluorophenyl, and methoxyphenyl groups suggest a complex structure with potential for interesting chemical behavior.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the ethene group might undergo addition reactions, while the sulfonamide group could participate in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would affect properties like solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Without specific context or application, it’s difficult to predict the exact mechanism of action.

Future Directions

The potential applications and future directions for this compound would depend on its properties and behavior. It could potentially be of interest in fields like medicinal chemistry, materials science, or synthetic chemistry.